Cas no 20021-58-3 (1,2,3-Cyclohexanetriol,1,2,3-triacetate)

• Product Name: 1,2,3-Cyclohexanetriol,1,2,3-triacetate
• CAS No: 20021-58-3
• MF: C₁₂H₁₈O₆
• MW: 258.267724514008
• CID: 291033
• PubChem ID: 296955
• Update Time: 2025-04-19

1,2,3-Cyclohexanetriol,1,2,3-triacetate Chemical and Physical Properties

Names and Identifiers

• 1,2,3-Cyclohexanetriol,1,2,3-triacetate
• (2,3-diacetyloxycyclohexyl) acetate
• AC1L6QWS
• NSC167529
• Tri-O-acetyl-all-cis-cyclohexantriol-(1,2,3)
• NSC-167529
• 20021-58-3
• DTXSID70304840

• Inchi： 1S/C12H18O6/c1-7(13)16-10-5-4-6-11(17-8(2)14)12(10)18-9(3)15/h10-12H,4-6H2,1-3H3
• InChI Key： YKKHZCLLIAECLN-UHFFFAOYSA-N
• SMILES： O(C(C)=O)C1C(CCCC1OC(C)=O)OC(C)=O

Computed Properties

• Exact Mass: 258.11034
• Monoisotopic Mass: 258.11
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 18
• Rotatable Bond Count: 6
• Complexity: 314
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 78.9Ų

Experimental Properties

• Density: 1.17
• Boiling Point: 294.8°Cat760mmHg
• Flash Point: 124°C
• Refractive Index: 1.467
• PSA: 78.9
• LogP: 0.96540